Cas no 80916-85-4 (8-(5-Methyl-3-oxahexyloxy)-3-(1H-tetrazol-5-yl)coumarin)

• Product name: 8-(5-Methyl-3-oxahexyloxy)-3-(1H-tetrazol-5-yl)coumarin
• CAS No: 80916-85-4
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 986221
• PubChem ID: 3067227

8-(5-Methyl-3-oxahexyloxy)-3-(1H-tetrazol-5-yl)coumarin Chemical and Physical Properties

Names and Identifiers

• 8-(5-Methyl-3-oxahexyloxy)-3-(1H-tetrazol-5-yl)coumarin
• 8-[2-(2-methylpropoxy)ethoxy]-3-(2H-tetrazol-5-yl)chromen-2-one
• DTXSID00230789
• 2H-1-Benzopyran-2-one, 8-(2-(2-methylpropoxy)ethoxy)-3-(1H-tetrazol-5-yl)-
• 8-(2-(2-Methylpropoxy)ethoxy)-3-(1H-tetrazol-5-yl)-2H-1-benzopyran-2-one
• SCHEMBL11017866
• 80916-85-4

• Inchi： InChI=1S/C16H18N4O4/c1-10(2)9-22-6-7-23-13-5-3-4-11-8-12(15-17-19-20-18-15)16(21)24-14(11)13/h3-5,8,10H,6-7,9H2,1-2H3,(H,17,18,19,20)
• InChI Key： IKRFXOLDWNDWIQ-UHFFFAOYSA-N
• SMILES： CC(C)COCCOC1=CC=CC2=C1OC(=O)C(=C2)C3=NNN=N3

Computed Properties

• Exact Mass: 330.13280507g/mol
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2Ų
• XLogP3: 2.3